Cas no 1794791-45-9 (Sevelamer-(d5)n Hydrochloride)

Sevelamer-(d5)n Hydrochloride is a deuterated analog of sevelamer hydrochloride, a phosphate-binding polymer used clinically to manage hyperphosphatemia in patients with chronic kidney disease. The incorporation of five deuterium atoms (d5) enhances the compound's utility in pharmacokinetic and metabolic studies, providing improved stability and traceability in analytical applications. This labeled derivative retains the key properties of the parent compound, including its high affinity for phosphate ions and non-absorbable polymeric structure, while enabling precise quantification via mass spectrometry. Its use facilitates advanced research into drug metabolism, absorption, and excretion, supporting the development of optimized therapeutic regimens. Suitable for in vitro and in vivo studies, it ensures reliable data for mechanistic investigations.

Sevelamer-(d5)n Hydrochloride structure

Product Name:Sevelamer-(d5)n Hydrochloride

CAS No:1794791-45-9

MF:

MW:

CID:4552398

Update Time:2025-05-24

Sevelamer-(d5)n Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Sevelamer-(d5)n Hydrochloride

Sevelamer-(d5)n Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	S256002-2.5mg	Sevelamer-(d5)n Hydrochloride	1794791-45-9	2.5mg	$207.00	2023-05-17
TRC	S256002-25mg	Sevelamer-(d5)n Hydrochloride	1794791-45-9	25mg	$ 1200.00	2023-09-06
AN HUI ZE SHENG Technology Co., Ltd.	S256002-2.5mg	Sevelamer-(d5)n Hydrochloride	1794791-45-9	2.5mg	￥1800.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	S256002-25mg	Sevelamer-(d5)n Hydrochloride	1794791-45-9	25mg	￥14400.00	2023-09-15

Sevelamer-(d5)n Hydrochloride Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Additional information on Sevelamer-(d5)n Hydrochloride

Sevelamer-(d5)n Hydrochloride: A Comprehensive Overview

Sevelamer-(d5)n Hydrochloride is a specialized compound with the CAS number 1794791-45-9, which has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a deuterated derivative of sevelamer hydrochloride, a well-known phosphate binder used in the management of hyperphosphatemia in chronic kidney disease. The incorporation of deuterium (d5) in its structure makes it particularly valuable for advanced research applications, such as metabolomics and stable isotope labeling.

The synthesis of Sevelamer-(d5)n Hydrochloride involves a meticulous process to ensure the precise incorporation of deuterium atoms into the molecule. This process not only enhances the compound's stability but also allows researchers to track its metabolic pathways with greater accuracy. Recent studies have demonstrated the utility of this compound in tracing pharmacokinetic profiles, providing insights into drug absorption, distribution, metabolism, and excretion (ADME) studies.

One of the most promising applications of Sevelamer-(d5)n Hydrochloride lies in its use as a reference standard in mass spectrometry-based assays. Its deuterated nature enables researchers to distinguish between endogenous and exogenous compounds, thereby improving the specificity and sensitivity of analytical methods. This has been particularly beneficial in clinical trials where precise quantification of drug levels is critical.

Moreover, Sevelamer-(d5)n Hydrochloride has been employed in metabolomics research to identify biomarkers associated with chronic kidney disease. By leveraging advanced analytical techniques, scientists have been able to map out metabolic pathways influenced by sevelamer hydrochloride, shedding light on its therapeutic mechanisms. These findings have paved the way for personalized treatment strategies tailored to individual patient needs.

The structural integrity of Sevelamer-(d5)n Hydrochloride plays a pivotal role in its functionality. The presence of multiple hydroxyl groups and amine functionalities contributes to its ability to bind phosphate ions effectively. Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound, further enhancing our understanding of its binding kinetics.

In terms of safety and regulatory compliance, Sevelamer-(d5)n Hydrochloride adheres to stringent quality control standards. Its production process ensures high purity levels, making it suitable for both preclinical and clinical research applications. Regulatory agencies have recognized its potential as a research tool, facilitating its widespread adoption in academic and industrial settings.

Looking ahead, the demand for Sevelamer-(d5)n Hydrochloride is expected to grow as researchers continue to explore its applications in drug development and diagnostics. Its unique properties make it an indispensable tool for advancing our understanding of complex biological systems. As technology evolves, we can anticipate even more innovative uses for this compound in the realm of precision medicine.